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Compound of Interest |

Tert-butyl 4-
Compound Name: ((methylamino)methyl)piperidine-

1-carboxylate

Cat. No.: B143342

\ J

CAS Number: 138022-02-3

This technical guide provides an in-depth overview of Tert-butyl 4-
((methylamino)methyl)piperidine-1-carboxylate, a key building block in contemporary drug
discovery and development. Targeted at researchers, scientists, and professionals in the
pharmaceutical and fine chemical industries, this document outlines the compound's chemical
and physical properties, provides a detailed synthesis protocol, describes analytical
methodologies for quality control, and discusses its applications.

Compound Identification and Properties

Tert-butyl 4-((methylamino)methyl)piperidine-1-carboxylate is a piperidine derivative
featuring a Boc-protected nitrogen and a methylaminomethyl substituent at the 4-position. This
structure makes it a valuable intermediate for introducing a substituted piperidine moiety into
larger, more complex molecules.

Diagram of the molecular structure of Tert-butyl 4-((methylamino)methyl)piperidine-1-
carboxylate.

Caption: Chemical structure of the title compound.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 138022-02-3

Molecular Formula C12H24N202

Molecular Weight 228.33 g/mol

Appearance Colorless to light yellow liquid[1]
Boiling Point (Predicted) 301.0 £ 15.0 °C[1]

Density 0.988 g/cm?3[1]

pKa (Predicted) 10.41 + 0.10[1]

Topological Polar Surface Area 35.3 A2

Molar Refractivity 69.01 cm?3[2]

Synthesis and Experimental Protocols

The synthesis of Tert-butyl 4-((methylamino)methyl)piperidine-1-carboxylate is typically
achieved through a multi-step process that begins with a suitable piperidine precursor. A
common strategy involves the reduction of an amide precursor.

Diagram of the general synthesis workflow.
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Caption: Synthesis workflow for the title compound.
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Experimental Protocol: Synthesis

A general procedure for the synthesis of Tert-butyl 4-((methylamino)methyl)piperidine-1-

carboxylate from tert-butyl 4-(methylcarbamoyl)piperidine-1-carboxylate is as follows[1]:

Reaction Setup: 5.76 g (16.64 mmol) of tert-butyl 4-(methylcarbamoyl)piperidine-1-
carboxylate is dissolved in 60 mL of anhydrous tetrahydrofuran (THF).

Reduction: The solution is slowly added to a suspension of 1.4 g (37 mmol) of sodium
borohydride in 60 mL of anhydrous THF at 0 °C. The mixture is stirred for 30 minutes at this
temperature.

lodine Addition: A solution of 4.2 g (16.54 mmol) of iodine in 60 mL of THF is subsequently
added to the reaction mixture.

Reflux: The reaction mixture is heated to reflux and maintained at this temperature for 18
hours.

Workup: After completion, the mixture is cooled to room temperature, and 150 mL of
methanol is added slowly and dropwise. The mixture is then concentrated under reduced
pressure.

Extraction: A sodium hydroxide solution is added to the residue, and the aqueous layer is
extracted with tert-butyl methyl ether.

Purification: The combined organic phases are dried over anhydrous sodium sulfate, filtered,
and concentrated to yield the final product. A yield of approximately 60% can be expected.

Analytical Methods for Quality Control

To ensure the purity and structural integrity of Tert-butyl 4-((methylamino)methyl)piperidine-

1-carboxylate, a suite of analytical techniques is employed.

Diagram of the quality control workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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